Cas no 4299-06-3 (1,2-Benzisothiazol-3(2H)-one,2-ethyl-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one,2-ethyl-
• CAS No: 4299-06-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 333528
• PubChem ID: 337889
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-ethyl-
• BDBM50435393
• NCI60_003247
• 4299-06-3
• CHEMBL1996492
• NSC-357895
• SCHEMBL3143600
• NSC357895
• 2-ethyl-1,2-benzothiazol-3-one
• DTXSID90320320

• Inchi： 1S/C9H9NOS/c1-2-10-9(11)7-5-3-4-6-8(7)12-10/h3-6H,2H2,1H3
• InChI Key： RTMDCQYUXWCPQG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 306.6°Cat760mmHg
• Flash Point: 139.3°C
• Refractive Index: 1.621
• PSA: 20.31
• LogP: 2.08290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles